Cas no 2680606-22-6 (2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(1H-1,2,4-triazol-3-yl)propanoic acid)
2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(1H-1,2,4-triazol-3-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2680606-22-6
- EN300-28276968
- 2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(1H-1,2,4-triazol-3-yl)propanoic acid
-
- Inchi: 1S/C9H12N4O4/c1-2-3-17-9(16)12-6(8(14)15)4-7-10-5-11-13-7/h2,5-6H,1,3-4H2,(H,12,16)(H,14,15)(H,10,11,13)
- InChI Key: GHYHLWIWWBKSFR-UHFFFAOYSA-N
- SMILES: O(CC=C)C(NC(C(=O)O)CC1=NC=NN1)=O
Computed Properties
- Exact Mass: 240.08585488g/mol
- Monoisotopic Mass: 240.08585488g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 117Ų
2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(1H-1,2,4-triazol-3-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28276968-0.05g |
2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(1H-1,2,4-triazol-3-yl)propanoic acid |
2680606-22-6 | 95.0% | 0.05g |
$1344.0 | 2025-03-19 | |
| Enamine | EN300-28276968-0.1g |
2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(1H-1,2,4-triazol-3-yl)propanoic acid |
2680606-22-6 | 95.0% | 0.1g |
$1408.0 | 2025-03-19 | |
| Enamine | EN300-28276968-0.25g |
2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(1H-1,2,4-triazol-3-yl)propanoic acid |
2680606-22-6 | 95.0% | 0.25g |
$1472.0 | 2025-03-19 | |
| Enamine | EN300-28276968-0.5g |
2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(1H-1,2,4-triazol-3-yl)propanoic acid |
2680606-22-6 | 95.0% | 0.5g |
$1536.0 | 2025-03-19 | |
| Enamine | EN300-28276968-1.0g |
2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(1H-1,2,4-triazol-3-yl)propanoic acid |
2680606-22-6 | 95.0% | 1.0g |
$1599.0 | 2025-03-19 | |
| Enamine | EN300-28276968-2.5g |
2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(1H-1,2,4-triazol-3-yl)propanoic acid |
2680606-22-6 | 95.0% | 2.5g |
$3136.0 | 2025-03-19 | |
| Enamine | EN300-28276968-5.0g |
2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(1H-1,2,4-triazol-3-yl)propanoic acid |
2680606-22-6 | 95.0% | 5.0g |
$4641.0 | 2025-03-19 | |
| Enamine | EN300-28276968-10.0g |
2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(1H-1,2,4-triazol-3-yl)propanoic acid |
2680606-22-6 | 95.0% | 10.0g |
$6882.0 | 2025-03-19 |
2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(1H-1,2,4-triazol-3-yl)propanoic acid Related Literature
-
1. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
-
N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
Additional information on 2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(1H-1,2,4-triazol-3-yl)propanoic acid
Introduction to 2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(1H-1,2,4-triazol-3-yl)propanoic acid (CAS No. 2680606-22-6) in Modern Chemical and Pharmaceutical Research
The compound 2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(1H-1,2,4-triazol-3-yl)propanoic acid, identified by its CAS number 2680606-22-6, represents a significant advancement in the realm of chemical and pharmaceutical innovation. This molecule, featuring a complex structure that integrates multiple functional groups, has garnered attention for its potential applications in drug development and biochemical research. The presence of an amide linkage, a propenyl ether moiety, and a 1,2,4-triazole ring makes it a versatile scaffold for designing novel therapeutic agents.
Recent studies have highlighted the importance of heterocyclic compounds like the 1,2,4-triazole moiety in medicinal chemistry. This scaffold is known for its ability to modulate biological pathways by interacting with specific targets. In particular, the 1,2,4-triazole ring has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this group into the molecular framework of 2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(1H-1,2,4-triazol-3-yl)propanoic acid enhances its pharmacological potential by improving binding affinity and metabolic stability.
The amide carbonyl group in the compound’s structure plays a crucial role in stabilizing the molecule’s conformation and facilitating interactions with biological receptors. This feature is particularly valuable in drug design, as it allows for fine-tuning of pharmacokinetic properties such as solubility and bioavailability. Additionally, the propenyl ether moiety contributes to the molecule’s flexibility, enabling it to adopt multiple conformations that may enhance its efficacy in biological systems.
In the context of current pharmaceutical research, 2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(1H-1,2,4-triazol-3-yl)propanoic acid has been explored as a precursor for synthesizing novel bioactive molecules. Researchers have leveraged its structural features to develop inhibitors targeting enzymes involved in metabolic disorders and inflammatory diseases. For instance, derivatives of this compound have shown promise in preclinical studies as potential treatments for conditions such as rheumatoid arthritis and type 2 diabetes.
The synthetic pathways associated with this compound are also of great interest. The integration of multiple functional groups necessitates precise synthetic strategies to ensure high yield and purity. Advances in catalytic methods and green chemistry have enabled more efficient synthesis of complex molecules like this one. These advancements not only reduce costs but also minimize environmental impact, aligning with global efforts toward sustainable pharmaceutical production.
From a biochemical perspective, the compound’s structure suggests multiple points of interaction with biological systems. The amide group can participate in hydrogen bonding with polar residues on proteins or nucleic acids, while the triazole ring may engage in π-stacking interactions or coordinate with metal ions. Such interactions are critical for modulating enzyme activity and signaling pathways. Understanding these mechanisms is essential for optimizing drug design and improving therapeutic outcomes.
The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities and pharmacokinetic properties before conducting expensive experimental trials. These simulations have been instrumental in identifying key structural features that enhance biological activity. For example, virtual screening has helped pinpoint modifications to the propenyl ether moiety that could improve solubility while maintaining efficacy.
Future research directions may explore the use of 2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(1H-1,2,4-triazol-3-yl)propanoic acid as a lead compound for drug discovery programs targeting neurodegenerative diseases. The combination of its structural complexity and functional diversity makes it an attractive candidate for developing next-generation therapeutics. Additionally, investigating its role in cellular pathways could uncover new therapeutic applications beyond traditional pharmaceutical targets.
In conclusion,CAS No 2680606-22-6 refers to a compound with significant potential in chemical and pharmaceutical research due to its intricate structure and functional groups. The integration of an amide linkage, propenyl ether, and a triazole ring creates a versatile scaffold that can be modified to address various therapeutic needs. As research continues to uncover new applications for this molecule,its importance is likely to grow, driving innovation across multiple disciplines within chemical biology and drug development.
2680606-22-6 (2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(1H-1,2,4-triazol-3-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)